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Compound of Interest

Compound Name: 2-lodo-5-methoxypyridine

Cat. No.: B1310883

For Immediate Release

Researchers, scientists, and drug development professionals handling 2-lodo-5-
methoxypyridine must adhere to strict disposal protocols to ensure laboratory safety and
environmental protection. This guide provides essential, step-by-step instructions for the proper
disposal of this compound, in line with established safety guidelines for hazardous chemical
waste.

Immediate Safety and Hazard Information

2-lodo-5-methoxypyridine is classified as acutely toxic if swallowed.[1][2] Therefore,
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat, must be worn at all times when handling this compound.[3] All
handling and preparation for disposal should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[3]

Quantitative Data Summary

The following table summarizes key hazard and physical information for 2-lodo-5-
methoxypyridine.
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Property Value Reference
CAS Number 163129-79-1 [11[2]
Molecular Formula CeHsINO [1][2]
Molecular Weight 235.02 g/mol [11[2]
Physical Form Solid [1]

GHS Hazard Classification Acute Toxicity 4, Oral [1][2]
Signal Word Warning [1112]
Hazard Statement H302: Harmful if swallowed [1]

Storage Class Code 11 - Combustible Solids [1][2]

Step-by-Step Disposal Procedure

The disposal of 2-lodo-5-methoxypyridine must be managed as hazardous waste. Under no
circumstances should this chemical be disposed of down the drain or in regular trash.[1]

Step 1: Waste Identification and Segregation

o All materials contaminated with 2-lodo-5-methoxypyridine, including the pure compound,
contaminated lab supplies (e.g., gloves, weigh boats, absorbent paper), and empty
containers, must be treated as hazardous waste.

e Solid waste must be kept separate from liquid waste.[4]
Step 2: Container Selection and Labeling

e Select a designated, compatible, and leak-proof container for the solid hazardous waste. The
original container is often a suitable choice.[5][6]

e The container must be clearly labeled with the words "Hazardous Waste".[7]

e The label must also include the full chemical name: "2-lodo-5-methoxypyridine" (avoiding
abbreviations), and the approximate quantity of the waste.[7]
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Step 3: Waste Accumulation and Storage

o Place the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[1][5] This area must be at or near the point of generation.

o Keep the waste container securely closed except when adding waste.[3][5][7]

o Store the container in a cool, dry, and well-ventilated location, segregated from incompatible
materials such as strong oxidizing agents, strong acids, and strong bases.[3]

Step 4: Arranging for Disposal

e Once the waste container is full, or if it will no longer be used, contact your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
vendor to schedule a pickup.[1][7]

e Provide the EHS department with all necessary information about the waste as indicated on
the label.

Empty Container Disposal:

e An empty container that held 2-lodo-5-methoxypyridine must be triple-rinsed with a
suitable solvent.[7]

e The rinsate from this process must be collected and disposed of as liquid hazardous waste.

[7]

« Atfter triple-rinsing and allowing it to air dry, the container can be disposed of in the regular
trash after defacing the original label.[7]

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1310883?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing
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Caption: A workflow diagram illustrating the procedural steps for the safe disposal of 2-lodo-5-
methoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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